Cas no 106840-79-3 (Ethyl 2-Methyl-5-nitro-1H-pyrrole-3-carboxylate)

Ethyl 2-Methyl-5-nitro-1H-pyrrole-3-carboxylate is a nitro-substituted pyrrole derivative with significant utility in organic synthesis and pharmaceutical research. Its structural features, including the electron-withdrawing nitro group and ester functionality, make it a versatile intermediate for constructing heterocyclic compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its reactivity allows for further functionalization, enabling applications in the development of bioactive molecules and agrochemicals. The ethyl ester group enhances solubility in organic solvents, improving reaction compatibility. This compound is particularly valuable in medicinal chemistry for exploring structure-activity relationships in pyrrole-based scaffolds. Analytical methods confirm high purity, ensuring reproducibility in research applications.

Ethyl 2-Methyl-5-nitro-1H-pyrrole-3-carboxylate structure

106840-79-3 structure

Product Name:Ethyl 2-Methyl-5-nitro-1H-pyrrole-3-carboxylate

CAS No:106840-79-3

MF:C₈H₁₀N₂O₄

MW:198.176002025604

MDL:MFCD21337167

CID:127331

PubChem ID:21819952

Update Time:2025-06-07

Ethyl 2-Methyl-5-nitro-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-methyl-5-nitro-1H-Pyrrole-3-carboxylic acid ethyl ester
- 1H-Pyrrole-3-carboxylicacid, 2-methyl-5-nitro-, ethyl ester
- Pyrrole-3-carboxylic acid, 2-methyl-5-nitro-, ethyl ester (6CI)
- 106840-79-3
- ethyl2-methyl-5-nitro-1H-pyrrole-3-carboxylate
- ethyl 2-methyl-5-nitro-1H-pyrrole-3-carboxylate
- EN300-261438
- Ethyl 2-Methyl-5-nitro-1H-pyrrole-3-carboxylate
- MDL： MFCD21337167
- Inchi： 1S/C8H10N2O4/c1-3-14-8(11)6-4-7(10(12)13)9-5(6)2/h4,9H,3H2,1-2H3
- InChI Key： SIVZJACKZNBFOX-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C([N+](=O)[O-])NC=1C)=O

Computed Properties

Exact Mass: 198.064
Monoisotopic Mass: 198.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87.9A^2
XLogP3: 1.5

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 394.7±37.0 °C at 760 mmHg
Flash Point: 192.5±26.5 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-Methyl-5-nitro-1H-pyrrole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 2-Methyl-5-nitro-1H-pyrrole-3-carboxylate Pricemore >>

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